Cas no 1806956-97-7 (Methyl 3-(chloromethyl)-2-(difluoromethyl)-6-iodopyridine-5-carboxylate)

• Product Name: Methyl 3-(chloromethyl)-2-(difluoromethyl)-6-iodopyridine-5-carboxylate
• CAS No: 1806956-97-7
• MF: C₉H₇ClF₂INO₂
• MW: 361.511660814285
• CID: 4895567
• Update Time: 2025-10-29

Methyl 3-(chloromethyl)-2-(difluoromethyl)-6-iodopyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-2-(difluoromethyl)-6-iodopyridine-5-carboxylate

• Inchi： 1S/C9H7ClF2INO2/c1-16-9(15)5-2-4(3-10)6(7(11)12)14-8(5)13/h2,7H,3H2,1H3
• InChI Key： LVNYERGXTOTXCJ-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OC)C=C(CCl)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(chloromethyl)-2-(difluoromethyl)-6-iodopyridine-5-carboxylate

Comprehensive Overview of Methyl 3-(chloromethyl)-2-(difluoromethyl)-6-iodopyridine-5-carboxylate (CAS No. 1806956-97-7)

The compound Methyl 3-(chloromethyl)-2-(difluoromethyl)-6-iodopyridine-5-carboxylate (CAS No. 1806956-97-7) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl, difluoromethyl, and iodo substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

One of the key reasons for the growing attention toward Methyl 3-(chloromethyl)-2-(difluoromethyl)-6-iodopyridine-5-carboxylate is its versatility in cross-coupling reactions, which are pivotal in modern organic synthesis. The presence of the iodo group facilitates Suzuki-Miyaura and Stille couplings, enabling the construction of complex molecular architectures. Additionally, the difluoromethyl moiety is known to enhance metabolic stability and bioavailability, a feature highly sought after in drug discovery.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in medicinal chemistry. The difluoromethyl group in this compound aligns with this trend, as it mimics the properties of a carbonyl or hydroxyl group while offering improved lipophilicity. This makes Methyl 3-(chloromethyl)-2-(difluoromethyl)-6-iodopyridine-5-carboxylate a candidate for probing enzyme inhibition and receptor binding studies, particularly in the context of kinase inhibitors and antiviral agents.

From an environmental perspective, the agrochemical industry is exploring halogenated pyridines for their efficacy in pest control. The chloromethyl and iodo substituents in this compound provide reactive sites for further functionalization, allowing the development of targeted pesticides with reduced ecological impact. This aligns with the global push toward sustainable agriculture and green chemistry, making it a relevant topic for researchers and policymakers alike.

The synthesis and characterization of Methyl 3-(chloromethyl)-2-(difluoromethyl)-6-iodopyridine-5-carboxylate often involve advanced techniques such as NMR spectroscopy, HPLC purification, and X-ray crystallography. These methods ensure high purity and precise structural confirmation, which are critical for its application in high-value research. Furthermore, the compound’s stability under various conditions makes it a reliable choice for long-term studies.

As the scientific community continues to explore heterocyclic chemistry, compounds like Methyl 3-(chloromethyl)-2-(difluoromethyl)-6-iodopyridine-5-carboxylate are gaining traction. Its potential in drug design, material science, and catalysis underscores its multidisciplinary relevance. For instance, its pyridine core is a common motif in ligand design for transition metal catalysts, which are essential in industrial processes.

In conclusion, Methyl 3-(chloromethyl)-2-(difluoromethyl)-6-iodopyridine-5-carboxylate (CAS No. 1806956-97-7) represents a fascinating intersection of chemistry and innovation. Its structural complexity and functional diversity make it a subject of ongoing research, with implications for health, agriculture, and beyond. As interest in fluorinated and halogenated compounds grows, this compound is poised to play a pivotal role in shaping future scientific advancements.